Cas no 613-88-7 ((()-2-Hydroxy-2-phenylacetonitrile)
613-88-7 structure
Product Name:(()-2-Hydroxy-2-phenylacetonitrile
(()-2-Hydroxy-2-phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- (()-2-Hydroxy-2-phenylacetonitrile
- DL-MANDELONITRILE
- 208-532-7
- DTXSID2025422
- MFCD00004487
- CCRIS 4656
- 2-hydroxy-2-phenylacetonitrile
- hydroxyl(phenyl)acetonitrile
- EINECS 208-532-7
- NSC-77668
- BENZENEACETONITRILE, .ALPHA.-HYDROXY-)
- NSC77668
- SB45998
- BRN 2207122
- Benzaldehyde cyanohydrin
- AKOS005363772
- Mandelic acid nitrile
- FM02701
- STL164354
- 4-10-00-00578 (Beilstein Handbook Reference)
- UNII-584322E08A
- CHEMBL1393845
- a-hydroxybenzeneacetonitrile
- Mandelonitrile, technical grade
- Benzaldehydkyanhydrin [Czech]
- Acetonitrile, hydroxyphenyl-
- hydroxy(phenyl)acetonitrile
- alpha-Cyanobenzyl alcohol
- (+-)-MANDELONITRILE
- (R)-(+)-ALPHA-HYDROXYBENZENE-ACETONITRILE
- 532-28-5
- Benzeneacetonitrile, .alpha.-hydroxy-
- .alpha.-Hydroxybenzeneacetonitrile
- Nitril kyseliny mandlove [Czech]
- WLN: QYR&CN
- BENZENEACETONITRILE, ALPHA-HYDROXY-)
- 2-hydroxy-2-phenyl-acetonitrile
- SCHEMBL196731
- CHEBI:16910
- NCIOpen2_000888
- Glycolonitrile, phenyl-
- CAS-532-28-5
- MANDELONITRILE DL-FORM [MI]
- MANDELONITRILE DL-FORM
- Benzeneacetonitrile, alphahydroxy
- NS00032684
- Benzeneacetonitrile, alpha-hydroxy-
- alphaHydroxyphenylacetonitrile
- (+/-)-.ALPHA.-MANDELONITRILE
- a-cyanobenzyl alcohol
- DTXCID705422
- Nitril kyseliny mandlove
- Amygdalonitrile
- Q3844407
- AI3-50437
- CS-0195943
- alpha-Hydroxyphenylacetonitrile
- SY102139
- BBL100015
- Acetonitrile, hydroxyphenyl
- MANDELONITRILE [WHO-DD]
- Phenylglycolonitrile
- .alpha.-Cyanobenzyl alcohol
- Glycolonitrile, phenyl
- (.+-.)-MANDELONITRILE
- NSC 77668
- Benzaldehyde, cyanohydrin
- NCGC00090867-02
- Mandelonitrile
- Tox21_200804
- M0566
- (+/-)-ALPHA-MANDELONITRILE
- 2-hydroxyl-2-phenylacetonitrile
- NCGC00258358-01
- alphaHydroxybenzeneacetonitrile
- (+/-)-2-Hydroxy-2-phenylacetonitrile
- Benzaldehydkyanhydrin
- racemic mandelonitrile
- SB44716
- 584322E08A
- a-Hydroxy-benzeneacetonitrile; Benzaldehyde cyanohydrin; alpha-Hydroxyphenylacetonitrile
- 613-88-7
- (+-)-alpha-Hydroxybenzeneacetonitrile
- MANDELONITRILE [MI]
- Mandelonitrile, (+-)-
- ALPHA-HYDROXYBENZENEACETONITRILE
- hydroxybenzyl cyanide
- alphaCyanobenzyl alcohol
- NCGC00090867-01
- 2Hydroxy2phenylacetonitrile
- (+/-)-Mandelonitrile
- Mandelonitrile, tech grade
- DB-058327
- (.+/-.)-Mandelonitrile
- A11559
-
- Inchi: 1S/C8H7NO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H
- InChI Key: NNICRUQPODTGRU-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)C#N
Computed Properties
- Exact Mass: 133.052764
- Monoisotopic Mass: 133.052764
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 44
Experimental Properties
- Density: 1.1165
- Melting Point: 22°C
- Boiling Point: 245.66°C (rough estimate)
- Refractive Index: 1.5282 (estimate)
(()-2-Hydroxy-2-phenylacetonitrile Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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